Cas no 2229166-09-8 (3-amino-2-(5-nitrofuran-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol
• CAS No: 2229166-09-8
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5899567
• PubChem ID: 165965488
• Update Time: 2025-10-29

3-amino-2-(5-nitrofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol
• 2229166-09-8
• EN300-1835226

• Inchi： 1S/C7H10N2O4/c8-3-5(4-10)6-1-2-7(13-6)9(11)12/h1-2,5,10H,3-4,8H2
• InChI Key： XOFOIRIWHPFKHZ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CO)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol (CAS: 2229166-09-8)

The compound 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol (CAS: 2229166-09-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This nitrofuran derivative exhibits unique chemical properties that make it a promising candidate for antimicrobial and anticancer therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol against multidrug-resistant bacterial strains. The compound demonstrated potent activity against Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) ranging from 2-8 µg/mL. The study attributed this activity to the nitro group's ability to generate reactive oxygen species (ROS), which disrupt bacterial cell membranes and DNA.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of this compound. Using in vitro assays, researchers found that 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol induced apoptosis in several cancer cell lines, including HeLa and MCF-7. The compound's mechanism involved the inhibition of key signaling pathways, such as PI3K/Akt, which are critical for cancer cell survival. These findings suggest that further development of this compound could lead to novel anticancer agents.

The synthesis of 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol has also been a focus of recent research. A 2022 paper in Tetrahedron Letters described an improved synthetic route that increased yield and purity. The new method utilized a one-pot reductive amination strategy, reducing the number of steps and minimizing byproducts. This advancement is expected to facilitate large-scale production and further pharmacological studies.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, in vivo toxicity studies are needed to assess its safety profile. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 3-amino-2-(5-nitrofuran-2-yl)propan-1-ol (CAS: 2229166-09-8) represents a versatile scaffold with significant potential in drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthesis, position it as a compelling candidate for future therapeutic development. Continued research will be essential to fully realize its clinical applications.